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Compound of Interest

Compound Name: 3-Bromo-4-hydrazinylpyridine
CAS No.: 1202941-04-5
Cat. No.: B2415645

Get Quote

Executive Summary

3-Bromo-4-hydrazinylpyridine (CAS: 1202941-04-5) represents a critical heterocyclic
“linchpin™ in medicinal chemistry, particularly in the synthesis of fused ring systems like
pyrazolopyridines and triazolopyridines. However, its dual functionality—combining a
nucleophilic hydrazine tail with an electrophilic brominated pyridine core—presents unique
analytical challenges. The hydrazine moiety is susceptible to oxidation, while the basic pyridine
nitrogen can induce peak tailing in chromatography.

This guide provides a definitive technical framework for the molecular characterization of this
compound. We move beyond basic data to explore the causality of its spectral signatures,
offering a self-validating analytical workflow designed to ensure structural integrity and high
purity in drug development pipelines.

Part 1: Molecular Identity & Physicochemical
Architecture
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The accurate characterization of 3-Bromo-4-hydrazinylpyridine relies on understanding its
isotopic distribution. Unlike standard organic molecules, the presence of Bromine introduces a
massive mass defect and a distinct isotopic signature that serves as the primary diagnostic tool
in Mass Spectrometry.

Iab]_e_]_-_Ehyqicnr:hpmical Profile

Property Value / Description
IUPAC Name 3-Bromo-4-hydrazinylpyridine
CAS Number 1202941-04-5

Molecular Formula

Average Molecular Weight 188.03 g/mol

Monoisotopic Mass (

186.9745 Da
)
Monoisotopic Mass (
188.9725 Da
)
Appearance Off-white to pale yellow solid (oxidizes to brown)

N Soluble in DMSO, MeOH; sparingly soluble in
Solubility .
water

The Bromine Isotope Effect

In elemental analysis and MS, the atomic weight of Bromine (79.904) is an average of two
nearly equiprobable isotopes:

(50.69%) and
(49.31%).

» Implication: There is no single "molecular weight" peak. The spectrum must show a 1:1
doublet separated by 2 Daltons (

and
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). Absence of this pattern indicates de-bromination or contamination.
Part 2: Mass Spectrometry Profiling (The Fingerprint)
Objective: Confirm formula

and assess oxidation byproducts (e.g., azo dimers).

Mechanistic Insight

In Electrospray lonization (ESI), the basic pyridine nitrogen facilitates protonation, generating

. However, the hydrazine group is labile. High cone voltages can cause in-source
fragmentation, typically losing hydrazine (

) or ammonia (

)

Validation Criteria:
 |sotopic Ratio: The intensity ratio of

188.0 to 190.0 must be ~1:1.

¢ High-Resolution MS (HRMS):
o Target (

):

o Target (

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2415645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fragmentation Pathways

Ionization Source (ESI+) JJ—_—
[M+H - 17]+

Neutral Molecule Protonated lon [M+H]+ ]
[C5H6BIN3] m/z 188/190 (1:1) High Energy

Loss of N2H4

(Dehydrazination)

Click to download full resolution via product page

Figure 1: MS lonization and Fragmentation Logic. The 1:1 isotopic split is preserved in the
parent ion but may vary in fragments depending on bromine retention.

Part 3: NMR Structural Elucidation

Objective: Distinguish regioisomers (e.g., 2-bromo vs. 3-bromo) and confirm hydrazine integrity.
The

NMR spectrum in

provides a distinct connectivity map. The hydrazine protons are exchangeable and sensitive to
water content/acidity.

Predicted Shift Table (
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Approx. Shift (  Coupling (

Proton o Structural
. Multiplicity .
Position ) ) Logic
Deshielded by N
H-2 (Pyridine) Singlet (s) 8.2 - 8.4 ppm - and Br; isolated
spin system.
. Adjacent to ring
H-6 (Pyridine) Doublet (d) 7.9-8.1 ppm )
Nitrogen.
Shielded by
H-5 (Pyridine) Doublet (d) 6.8 - 7.0 ppm electron-donating
hydrazine at C4.
Highly variable;
-NH- (Hydrazine)  Broad Singlet 7.5-8.5 ppm - disappears with
shake.
-NH2 ) Broad; integrates
) Broad Singlet 4.0 - 4.5 ppm -
(Hydrazine) to 2H.

Critical QC Check: If the hydrazine has oxidized to the azo-dimer (

), the broad NH/NH2 signals will vanish, and the aromatic region will shift significantly downfield
due to the loss of the electron-donating effect.

Part 4: Experimental Protocols
4.1 Synthesis & Purification Workflow

Note: This protocol assumes starting from 3-bromo-4-chloropyridine.

e Nucleophilic Substitution: Dissolve 3-bromo-4-chloropyridine in EtOH. Add Hydrazine
Hydrate (excess, 3-5 eq) to prevent dimer formation. Reflux for 4-6 hours.

o Workup: Cool to

. The product often precipitates as a hydrohalide salt or free base.
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 Purification: Recrystallize from Ethanol/Water. Avoid column chromatography on silica if
possible, as hydrazines can degrade or stick irreversibly.

4.2 Analytical Sample Preparation
e For NMR: Dissolve ~5 mg in

. Use a dry solvent to prevent H/D exchange of the hydrazine protons.

e For LC-MS: Dissolve in 50:50 Acetonitrile:Water (0.1% Formic Acid).

o Warning: Do not leave the sample sitting in the autosampler for >4 hours; hydrazines
oxidize in solution. Analyze immediately.
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Figure 2: Analytical Workflow. A "Stop/Go" decision matrix based on visual stability and spectral
data.

Part 5: Safety & Handling (Hydrazine Hazards)

Hydrazine derivatives are potent nucleophiles and potential alkylating agents.

o Toxicity: Suspected carcinogen.[1][2] Skin sensitizer.
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e Instability: Hydrazines can decompose to release nitrogen gas (

) upon heating or shock. Store under inert atmosphere (Argon/Nitrogen) at

o Deactivation: All glassware and waste containing this compound should be treated with dilute
bleach (sodium hypochlorite) to oxidize the hydrazine to inert nitrogen before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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